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Compound of Interest

Compound Name: M 25

Cat. No.: B1150227 Get Quote

An in-depth analysis of scientific and technical literature reveals no specific pharmacological

agent consistently and uniquely identified as "M 25." The term appears in various contexts,

none of which point to a distinct drug or compound for which a comprehensive pharmacological

profile can be constructed. This technical guide will, therefore, address the ambiguities

surrounding the term "M 25" and explore the potential, albeit unlikely, interpretations based on

available scientific data.

Initial searches for the pharmacology of "M 25" yielded results across disparate scientific and

technical fields, highlighting the non-specific nature of this designation. The primary areas

where this term or similar nomenclature appeared include immunology, specifically related to

cytokines and their receptors, and material science, in the context of concrete formulations.

Potential Interpretations and Related Pharmacology
While a singular entity "M 25" remains elusive, the search results pointed to several areas of

research where the number "25" is of significance. It is conceivable that "M 25" could be a

shorthand or internal nomenclature for a molecule within these domains.

Interleukin-25 (IL-25) and its Receptor
One prominent area of results revolved around Interleukin-25 (IL-25), a cytokine that plays a

role in type 2 inflammatory responses.[1] IL-25 is implicated in the pathophysiology of various

inflammatory and allergic diseases, including asthma and skin inflammation.[1]
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Mechanism of Action: IL-25 exerts its effects by binding to a heterodimeric receptor complex,

initiating a signaling cascade that promotes the production of other type 2 cytokines.

A potential, though speculative, interpretation could be that "M 25" refers to a modulator of the

IL-25 pathway, such as a monoclonal antibody. For instance, research has been conducted on

neutralizing antibodies targeting IL-25, demonstrating the therapeutic potential of inhibiting this

pathway.[1]

CD25: The Alpha Subunit of the IL-2 Receptor
Another significant finding in the search results was CD25, which is the alpha chain of the

Interleukin-2 (IL-2) receptor (IL-2Rα).[2][3][4][5] CD25 is a crucial component of the high-affinity

IL-2 receptor and is constitutively expressed on regulatory T cells (Tregs).[3]

Pharmacological Relevance: The IL-2/CD25 axis is a critical target in immunology and

oncology. Modulating the interaction between IL-2 and its receptor can have profound effects

on the immune system. High-affinity binding of IL-2 to the IL-2Rαβγ complex is essential for

T cell proliferation and function.[3][5] It is plausible that "M 25" could be an internal

designation for a compound that targets CD25, either as an agonist or antagonist, to

modulate immune responses.

The Challenge of Ambiguous Nomenclature
The lack of a clear and universally recognized pharmacological agent designated as "M 25"

underscores a significant challenge in scientific and drug development communication. Precise

and unambiguous naming conventions are paramount to ensure accurate dissemination of

research findings and to avoid confusion.

In the absence of a specific compound to analyze, it is impossible to provide the requested in-

depth technical guide, including quantitative data tables, detailed experimental protocols, and

signaling pathway diagrams. The information retrieved from the search results, while

scientifically valuable in their respective contexts, does not converge on a single, identifiable

substance known as "M 25."

Therefore, for researchers, scientists, and drug development professionals, it is crucial to utilize

precise and standardized nomenclature when referring to chemical compounds and biological
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agents to facilitate effective collaboration and knowledge exchange. Without such clarity, a

comprehensive pharmacological investigation, as requested, cannot be initiated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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